Cas no 1804187-01-6 (7-Amino-2-iodobenzo[d]oxazole)

• Product Name: 7-Amino-2-iodobenzo[d]oxazole
• CAS No: 1804187-01-6
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• CID: 4818133
• Update Time: 2025-08-05

7-Amino-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-iodobenzo[d]oxazole

• Inchi： 1S/C7H5IN2O/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,9H2
• InChI Key： WCGWZDRNWUPZTA-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=C(C=2O1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.8
• Topological Polar Surface Area: 52

Additional information on 7-Amino-2-iodobenzo[d]oxazole

7-Amino-2-iodobenzo[d]oxazole: A Comprehensive Overview

7-Amino-2-iodobenzo[d]oxazole (CAS No. 1804187-01-6) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its benzo[d]oxazole scaffold with an amino group at position 7 and an iodine substituent at position 2, exhibits a range of intriguing chemical and biological properties. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its potential as a versatile building block in chemical research.

The benzo[d]oxazole core of this compound is a fused bicyclic system consisting of a benzene ring and an oxazole ring. The presence of the amino group (-NH2) at position 7 introduces additional functional diversity, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions, amidations, and oxidations. The iodine substituent at position 2 not only enhances the compound's electronic properties but also serves as a reactive site for further functionalization. This combination of structural features makes 7-Amino-2-iodobenzo[d]oxazole a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

Recent studies have explored the antimicrobial properties of 7-Amino-2-iodobenzo[d]oxazole, revealing its ability to inhibit the growth of various bacterial and fungal strains. This finding underscores its potential as a lead compound for the development of novel antimicrobial agents. Additionally, research into its antioxidant activity has shown that the compound can effectively scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases.

In the realm of materials science, 7-Amino-2-iodobenzo[d]oxazole has been investigated for its role in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile ligand due to the presence of both nitrogen and oxygen donor atoms has opened new avenues for constructing porous materials with tailored properties. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 7-Amino-2-iodobenzo[d]oxazole involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole scaffold. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of transition metal catalysts such as palladium(II) complexes has facilitated coupling reactions that are critical for introducing the iodine substituent at position 2.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 7-Amino-2-iodobenzo[d]oxazole. These studies have revealed that the amino group significantly influences the compound's electronic properties, making it more nucleophilic and reactive towards electrophilic species. Such findings are invaluable for designing synthetic strategies that exploit these reactivity patterns.

In conclusion, 7-Amino-2-iodobenzo[d]oxazole (CAS No. 1804187-01-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors aimed at developing innovative chemical compounds with practical utility.